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Compound of Interest

Compound Name: Dimethylphosphinic chloride

Cat. No.: B074252

An In-depth Technical Guide to
Dimethylphosphinic Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and safety properties
of dimethylphosphinic chloride (CAS No. 1111-92-8). The information is compiled to support
laboratory research and development activities, with a focus on data presentation,
experimental considerations, and safety protocols.

Chemical Identity and Physical Properties

Dimethylphosphinic chloride is an organophosphorus compound with the chemical formula
C2HeCIOP.[1][2] It is a solid at room temperature, appearing as a white to light yellow or tan
crystalline substance.[3][4][5][6] It is recognized for its high reactivity, particularly its sensitivity
to moisture.[1][3][7]

Table 1: Physical and Chemical Properties of Dimethylphosphinic Chloride
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Property Value Reference(s)
CAS Number 1111-92-8 [3]
Molecular Formula C2HeCIOP [51[7]
Molecular Weight 112.50 g/mol [31[7]
White to light yellow/pale
Appearance cream/light red/tan crystalline 3114151181
powder or solid.
Melting Point 65-75 °C (lit.) [3][5]I8]
Boiling Point 204 °C (lit.) at 760 mmHg [31[8]
Density 1.158 + 0.06 g/cm3 (Predicted) [1114]
Soluble in Chloroform
Sparingly), Methanol
Solubility ( p a) ]
(Slightly).[1][4] Reacts with
water.
Flash Point Not applicable
CVNMBKFJYRAHPO-
InChl Key [315]

UHFFFAOYSA-N

Canonical SMILES

CP(=0)(C)CI

[5]16]

Chemical Reactivity and Applications

Dimethylphosphinic chloride is a highly reactive compound primarily used as a reagent in

organic synthesis. Its reactivity is centered around the electrophilic phosphorus atom, making it

susceptible to nucleophilic attack.

e Moisture Sensitivity: The compound is highly sensitive to moisture and will readily hydrolyze

to form dimethylphosphinic acid and hydrogen chloride gas.[1][3][7] This necessitates

handling under inert and anhydrous conditions.

e Phosphorylating Agent: It serves as an effective phosphorylating agent, used to introduce the

dimethylphosphinyl group
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(CH3), P(O) - (CH3)2P(0)-
onto various nucleophiles such as alcohols, amines, and thiols.

» Peptide Synthesis: It is utilized in the protection of amino acids during peptide synthesis.[4]

[9]

e Reagent in Synthesis: The compound has been used in the preparation of other
organophosphorus compounds, such as dimethyl-ethynylphosphine oxide.[4] Studies have
also investigated the kinetics and mechanisms of its reactions with anilines and pyridines in
acetonitrile.[4]

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of dimethylphosphinic chloride.
While specific spectral data points are not detailed in the provided search results, the
availability of various spectra has been noted.

* NMR Spectroscopy: *H NMR, 13C NMR, and 3P NMR spectra are available for
dimethylphosphinic chloride, which are essential for confirming its structure.[2][10]

« Infrared (IR) Spectroscopy: IR spectra, specifically ATR-IR, are also available and can be
used to identify functional groups present in the molecule.[2] The P=0 bond typically shows
a strong absorption in the IR spectrum.

Safety and Hazard Information

Dimethylphosphinic chloride is classified as a corrosive material that can cause severe skin
burns and eye damage.[2][7][8] It is essential to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area.

Table 2: GHS Hazard and Safety Information
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Category Information Reference(s)
Pictogram GHSO05 (Corrosion) [4]
Signal Word Danger [4]18]

Hazard Statements

H314: Causes severe skin

burns and eye damage.

[7](8]

Precautionary Statements

P260, P280,
P301+P330+P331,
P303+P361+P353,
P304+P340,
P305+P351+P338, P310,
P405, P501. (Summary: Do
not breathe dust, wear
protective gear, and follow
specific first aid procedures for

exposure).

(31718l

Hazard Class

8

[3]4]

Packing Group

[3]4]

Storage

Store locked up in a
refrigerator under an inert
atmosphere.[1][4][8] It is
designated under Storage
Class 8A for combustible

corrosive hazardous materials.

Hazardous Decomposition Products: Upon combustion, it may produce toxic fumes, including

carbon monoxide, carbon dioxide, oxides of phosphorus, and hydrogen chloride gas.[8]

Experimental Protocols and Handling

Due to its reactivity, specific protocols must be followed when using dimethylphosphinic

chloride. The following section outlines general best practices derived from procedures for

similar reactive organophosphorus chlorides.
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General Handling Workflow:

The diagram below illustrates a logical workflow for handling a moisture-sensitive and corrosive
reagent like dimethylphosphinic chloride in a typical synthetic reaction.
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Preparation
1. Establish Inert Atmosphere
(Nitrogen or Argon)

A

[2. Use Oven-Dried Glassware]

A

3. Equilibrate Reagent to RT
(If stored cold)
(. T J

Reaction Setup

4. Dissolve Substrate
in Anhydrous Solvent

5. Weigh DMPC
Under Inert Atmosphere

6. Add DMPC to Reaction
(e.g., via syringe or addition funnel)

7. Control Temperature
(Cooling bath for exothermic reaction)
- %
4

' \

Purification

Work-up &

8. Quench Reaction Carefully
(e.g., with sat. ag. NH4CI)

9. Perform Aqueous Extraction

10. Dry Organic Layer
(e.g., with MgSO4 or Na2S04)

11. Purify Product
(e.g., Chromatography, Distillation)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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